N-(1-(1-(3-chlorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-3-phenylpropanamide

• IUPAC Name: N-[2-[1-(3-chlorophenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]-5-methylpyrazol-3-yl]-3-phenylpropanamide
• InChI: InChI=1S/C24H20ClN7O2/c1-15-12-20(27-21(33)11-10-16-6-3-2-4-7-16)32(30-15)24-28-22-19(23(34)29-24)14-26-31(22)18-9-5-8-17(25)13-18/h2-9,12-14H,10-11H2,1H3,(H,27,33)(H,28,29,34)
• InChI Key: YGCNLMHJVIRTEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)CCC2=CC=CC=C2)C3=NC4=C(C=NN4C5=CC(=CC=C5)Cl)C(=O)N3
• Molecular Formula: C24H20ClN7O2
• Molecular Weight: 473.9 g/mol

Description

The compound is a derivative of pyrazolo[3,4-d]pyrimidine, a class of compounds that have been studied for their biological and pharmacological activities. Pyrazolines and their derivatives have been the focus of interest due to their confirmed biological and pharmacological activities.

Synthesis Analysis

The synthesis of pyrazolo[3,4-d]pyrimidine derivatives has been reported in several studies. These compounds are typically synthesized using both green and conventional methods. The synthesized compounds are chemically confirmed using spectroscopic methods.

Molecular Structure Analysis

The molecular structure of pyrazolo[3,4-d]pyrimidine derivatives is characterized by a nitrogen-based hetero-aromatic ring structure. This structure is a remarkable scaffold for the synthesis and development of many new promising drugs.

Chemical Reactions Analysis

Pyrazolo[3,4-d]pyrimidine derivatives have been shown to exhibit significant inhibitory activities. For example, some derivatives have shown excellent broad-spectrum cytotoxic activity in assays against a full 60-cell panel.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazolo[3,4-d]pyrimidine derivatives can vary depending on the specific compound. For instance, some derivatives have been found to have a molecular formula of C17H17N5O2.

Scientific Research Applications

Anticancer Agents

. .

Antimicrobial Activity

. .

Anticonvulsant and Analgesic Agents

Certain derivatives of pyrrolidine-2,5-dione, which is structurally similar to the compound , have been synthesized and evaluated for their potential as anticonvulsant and analgesic agents.

Anti-Inflammatory and Analgesic Activities

Indole derivatives, which share some structural similarities with the compound , have shown anti-inflammatory and analgesic activities.

Neuropathic Pain Management

. .

Antiviral Activity

. .

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to have anticancer activity .

Mode of Action

It is known that similar compounds interact with their targets, leading to changes that result in anticancer activity .

Biochemical Pathways

Compounds with similar structures have been reported to affect various cancer cell lines .

Pharmacokinetics

A compound with a similar structure demonstrated good preclinical drug metabolism and pharmacokinetics (dmpk) properties .

Result of Action

Compounds with similar structures have been reported to demonstrate good to moderate anticancer activity .

Safety and Hazards

The safety and hazards associated with pyrazolo[3,4-d]pyrimidine derivatives can vary depending on the specific compound and its intended use. Some derivatives have been tested for their in vitro cytotoxic activity.

Future Directions

The future directions for research on pyrazolo[3,4-d]pyrimidine derivatives could involve further optimization of these compounds as anticancer agents. Additionally, more research could be done to explore the potential of these compounds in other therapeutic areas.